Cas no 5075-72-9 (3-[2-(difluoromethoxy)phenyl]-1-thiophen-2-ylprop-2-en-1-one)

• Product Name: 3-[2-(difluoromethoxy)phenyl]-1-thiophen-2-ylprop-2-en-1-one
• CAS No: 5075-72-9
• MF: C₁₄H₁₀F₂O₂S
• MW: 280.289809703827
• CID: 1572751
• PubChem ID: 3122804
• Update Time: 2025-04-21

3-[2-(difluoromethoxy)phenyl]-1-thiophen-2-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-(difluoromethoxy)phenyl]-1-thiophen-2-ylprop-2-en-1-one
• 3-(2-Difluoromethoxy-phenyl)-1-thiophen-2-yl-propenone
• DTXSID50389498
• 5075-72-9
• 3-[2-(Difluoromethoxy)phenyl]-1-(thiophen-2-yl)prop-2-en-1-one

• Inchi： 1S/C14H10F2O2S/c15-14(16)18-12-5-2-1-4-10(12)7-8-11(17)13-6-3-9-19-13/h1-9,14H
• InChI Key： YDTDXKKEXMIKNC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C=CC1C=CC=CC=1OC(F)F)=O

Computed Properties

• Exact Mass: 280.037
• Monoisotopic Mass: 280.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.306
• Boiling Point: 387.4°C at 760 mmHg
• Flash Point: 188.1°C
• Refractive Index: 1.59
• PSA: 26.3
• LogP: 4.24560